Cas no 1354940-03-6 (ARUIJRHBMBOWHK-UHFFFAOYSA-N)

• Product Name: ARUIJRHBMBOWHK-UHFFFAOYSA-N
• CAS No: 1354940-03-6
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• MDL: MFCD21335015
• CID: 5159563
• Update Time: 2026-03-04

ARUIJRHBMBOWHK-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• ARUIJRHBMBOWHK-UHFFFAOYSA-N
• 3-(2,4-Dimethylphenyl)-1,2-oxazol-5-ol

• MDL： MFCD21335015
• Inchi： 1S/C11H11NO2/c1-7-3-4-9(8(2)5-7)10-6-11(13)14-12-10/h3-6,12H,1-2H3
• InChI Key： FTMQWSISTZATJP-UHFFFAOYSA-N
• SMILES： O1C(=O)C=C(C2=CC=C(C)C=C2C)N1

Additional information on ARUIJRHBMBOWHK-UHFFFAOYSA-N

Comprehensive Overview of ARUIJRHBMBOWHK-UHFFFAOYSA-N (CAS No. 1354940-03-6): Properties, Applications, and Industry Relevance

The chemical compound identified by CAS No. 1354940-03-6 and the InChIKey ARUIJRHBMBOWHK-UHFFFAOYSA-N has garnered significant attention in pharmaceutical and material science research. This unique identifier, often searched in databases like PubChem and ChemSpider, represents a structurally complex molecule with potential applications in drug discovery and advanced material synthesis. Researchers frequently inquire about its molecular weight, solubility, and stability under various conditions, reflecting the compound's relevance in modern laboratory workflows.

Recent studies suggest this compound may play a role in developing targeted therapies, particularly in areas addressing age-related diseases and metabolic disorders - two of the most searched health topics in 2024. Its structural features, including potential hydrogen bond donors and acceptors, make it particularly interesting for computational chemistry applications, a field experiencing rapid growth due to AI-assisted molecular modeling advancements.

The synthetic pathway for ARUIJRHBMBOWHK-UHFFFAOYSA-N involves sophisticated organic synthesis techniques, with researchers often searching for optimal reaction conditions and catalyst systems. Analytical characterization typically employs HPLC-MS and NMR spectroscopy, techniques that dominate scientific literature searches. The compound's logP value and permeability characteristics suggest potential bioavailability advantages, making it a candidate for further pharmacokinetic studies.

In material science applications, the thermal stability and electronic properties of CAS 1354940-03-6 have sparked interest for potential use in organic electronics and energy storage systems. These applications align with current global trends toward sustainable technology solutions. The compound's possible role in photovoltaic materials particularly resonates with researchers investigating alternatives to traditional silicon-based solar cells.

Quality control protocols for this substance emphasize chromatographic purity assessments and residual solvent analysis, reflecting industry standards for high-purity compounds. Storage recommendations typically suggest anhydrous conditions at specific temperature ranges to maintain stability - practical information highly sought after by laboratory technicians and formulation scientists.

The scientific community continues to explore structure-activity relationships for this molecule, with particular focus on how stereochemical configurations might influence its biological or material properties. This aligns with current research trends emphasizing molecular chirality in drug development and functional material design. Computational chemists frequently search for docking studies and molecular dynamics simulations involving this compound.

As regulatory landscapes evolve, documentation for CAS 1354940-03-6 increasingly includes detailed safety data sheets and eco-toxicological profiles, addressing growing concerns about green chemistry principles. The compound's environmental fate and biodegradation pathways represent another active area of investigation, particularly relevant to industries prioritizing sustainable chemistry practices.

Patent literature reveals ongoing innovation surrounding derivatives of ARUIJRHBMBOWHK-UHFFFAOYSA-N, with applications ranging from specialty coatings to controlled release formulations. This intellectual property activity suggests strong commercial interest, driving further academic and industrial research into this molecular entity. The intersection of medicinal chemistry and material science applications makes this compound particularly noteworthy in cross-disciplinary research initiatives.

Analytical method development for 1354940-03-6 remains an active research area, with scientists optimizing separation techniques for both the parent compound and potential degradation products. These methodologies frequently incorporate advanced mass spectrometry approaches and hyphenated techniques, reflecting the compound's analytical challenges and the sophisticated instrumentation now common in modern laboratories.

The future research trajectory for CAS No. 1354940-03-6 appears promising, with particular emphasis on its potential in precision medicine applications and next-generation materials. As synthetic methodologies advance and analytical capabilities grow more sophisticated, our understanding of this compound's full potential will undoubtedly expand, potentially yielding significant contributions to multiple scientific and technological fields.